
Compound of Interest

Compound Name: Azomethane

Cat. No.: B1219989

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for azomethane (CAS No. 503-28-6), a highly flammable and rea

Chemical and Physical Properties
Azomethane is a colorless to pale yellow gas at standard temperature and pressure.[1] It is crucial to understand its physical properties to prevent ac

Property

Molecular Formula

Molecular Weight

CAS Number

Appearance

Boiling Point

Melting Point

Synonyms

Hazard Identification and Classification
Azomethane is classified as an extremely flammable gas and is supplied as a gas under pressure, which may explode if heated.[2]

GHS Classification:[2]

Flammable Gases: Category 1 (H220: Extremely flammable gas)

Gases Under Pressure: Compressed gas (H280: Contains gas under pressure; may explode if heated)

NFPA 704 Diamond: Data for a specific NFPA 704 rating for azomethane is not readily available in the searched sources. A general hazard assessme

graph "Azomethane_Hazard_Identification" {

  layout=neato;

  node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

  edge [color="#5F6368"];

Azomethane [label="Azomethane\n(CAS: 503-28-6)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Flammable_Gas [label="Extremely Flammable Gas\n(GHS Category 1)", fillcolor="#FBBC05", fontcolor="#202124"];

Gas_Under_Pressure [label="Gas Under Pressure\n(May Explode if Heated)", fillcolor="#FBBC05", fontcolor="#2021

Health_Hazard [label="Health Hazards\n(Data Lacking)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Reactivity_Hazard [label="Reactivity Hazards\n(Heat Sensitive)", fillcolor="#34A853", fontcolor="#FFFFFF"];
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Azomethane -- Flammable_Gas [label=" H220"];

Azomethane -- Gas_Under_Pressure [label=" H280"];

Azomethane -- Health_Hazard;

Azomethane -- Reactivity_Hazard;

}

Caption: Workflow for the safe handling of azomethane.

Emergency Procedures

First-Aid Measures:[2]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give art

Skin Contact: Immediately wash with soap and plenty of water. Remove contaminated clothing. Seek medical att

Eye Contact: Rinse with pure water for at least 15 minutes. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious pe

Fire-Fighting Measures:[2]
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Extremely flammable gas. Vapors may form explosive mixtures with air. Containers may explo

Fire-Fighting Instructions: Leaking gas fire: Do not extinguish, unless the leak can be stopped safely.[2] E

Experimental Protocols

Detailed, replicable experimental protocols for toxicity testing or metabolic pathway analysis of azomethane a

Thermal Decomposition Analysis (General Methodology):

The thermal decomposition of azomethane has been studied to understand its kinetics and the formation of methy

Sample Preparation: Pure azomethane is synthesized and purified, often by vacuum distillation.

Reaction Setup: A known quantity of azomethane is introduced into a heated reaction vessel of a specific vol

Decomposition: The compound is allowed to decompose for a set period.
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Product Analysis: The reaction is quenched, and the product mixture is analyzed using techniques such as gas

Signaling and Metabolic Pathways

Specific signaling or metabolic pathways for azomethane toxicity in biological systems are not well-documented

```dot

digraph "Hypothetical_Toxicity_Pathway" {

  graph [splines=ortho];

  node [shape=box, style=filled, fontcolor="#202124"];

Azomethane [label="Azomethane", fillcolor="#4285F4", fontcolor="#FFFFFF"];

Decomposition [label="Thermal/Metabolic\nDecomposition", shape=ellipse, fillcolor="#F1F3F4"];

Methyl_Radicals [label="Methyl Radicals (2 CH₃•)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Cellular_Macromolecules [label="Cellular Macromolecules\n(DNA, Proteins, Lipids)", fillcolor="#FBBC05"];

Oxidative_Stress [label="Oxidative Stress", shape=diamond, fillcolor="#34A853", fontcolor="#FFFFFF"];

Cell_Damage [label="Cell Damage / Cytotoxicity", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Azomethane -> Decomposition;

Decomposition -> Methyl_Radicals;

Methyl_Radicals -> Cellular_Macromolecules [label=" interacts with"];

Cellular_Macromolecules -> Oxidative_Stress [label=" leads to"];

Oxidative_Stress -> Cell_Damage;

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Azomethane: A Comprehensive Technical Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. A

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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